molecular formula C18H23Cl2NO3 B4412647 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride

2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride

Cat. No. B4412647
M. Wt: 372.3 g/mol
InChI Key: NWWXRHSCXRMKBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride is a chemical compound that is commonly used in scientific research. It is a hydrochloride salt of a compound that is also known as Phenylephrine Chloroethoxy Anisylidene Ethanolamine. This compound is used in various research studies due to its unique properties and effects.

Mechanism of Action

The mechanism of action of 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride involves its interaction with adrenergic receptors. It acts as an agonist of alpha-1 adrenergic receptors, which are present in various tissues, including the cardiovascular system. Its interaction with these receptors leads to vasoconstriction, increased blood pressure, and increased cardiac output.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its interaction with adrenergic receptors. It leads to vasoconstriction, increased blood pressure, and increased cardiac output. It also has some effects on the respiratory system, as it can cause bronchodilation. Additionally, it has some effects on the gastrointestinal system, as it can decrease gastrointestinal motility.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride in lab experiments include its unique properties and effects. It is commonly used as a reagent in the synthesis of other compounds, and it is also used in the study of adrenergic receptors and their effects on the cardiovascular system. However, there are some limitations to its use in lab experiments. It can be difficult to obtain in large quantities, and it is relatively expensive compared to other reagents.

Future Directions

There are many future directions for the use of 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride in scientific research. One possible direction is the study of its effects on other systems in the body, such as the nervous system. Another possible direction is the study of its effects on different types of adrenergic receptors. Additionally, it could be used in the development of new drugs for the treatment of cardiovascular diseases. Overall, the unique properties and effects of this compound make it a valuable tool for scientific research.

Scientific Research Applications

2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride is used in various scientific research studies due to its unique properties. It is commonly used as a reagent in the synthesis of other compounds. It is also used in the study of adrenergic receptors and their effects on the cardiovascular system. Additionally, it is used in the study of the pharmacological properties of various drugs.

properties

IUPAC Name

2-[(3-chloro-4-ethoxy-5-methoxyphenyl)methylamino]-1-phenylethanol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22ClNO3.ClH/c1-3-23-18-15(19)9-13(10-17(18)22-2)11-20-12-16(21)14-7-5-4-6-8-14;/h4-10,16,20-21H,3,11-12H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWWXRHSCXRMKBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1Cl)CNCC(C2=CC=CC=C2)O)OC.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23Cl2NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride
Reactant of Route 2
Reactant of Route 2
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride
Reactant of Route 3
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride
Reactant of Route 4
Reactant of Route 4
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride
Reactant of Route 5
Reactant of Route 5
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride
Reactant of Route 6
Reactant of Route 6
2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.